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Compound of Interest

Compound Name: [2-(Allyloxy)phenyllmethanol
CAS No.: 26906-01-4
Cat. No.: B1279152

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for [2-
(Allyloxy)phenyllmethanol, a valuable intermediate in organic synthesis. This document
collates available Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data,
supplemented with typical Infrared (IR) absorption characteristics for analogous compounds.
Detailed experimental protocols for the synthesis and spectroscopic analysis of this compound
are also presented to facilitate its use in research and development.

Spectroscopic Data Summary

The following tables summarize the available quantitative spectroscopic data for [2-
(Allyloxy)phenyllmethanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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1H NMR Chemical Shit Multiplicity Coupling Assignment
(®) ppm Constant (J) Hz

Aromatic-H 7.29-7.22 m 2H

Aromatic-H 6.95-6.87 m 2H

-CH= 6.10-6.00 m 1H

=CH: 5.42 dd 17.3,15 1H

=CH: 5.28 dd 105,15 1H

-CH20H 4.70 S 2H

-OCHz2- 4.59 dt 52,15 2H

-OH 2.50 (broad) S 1H

13C NMR Chemical Shift (&) ppm Assignment

C (aromaitic) 156.0 C-O

C (aromatic) 133.0 C-H

C (aromaitic) 129.0 C-H

C (aromatic) 128.8 C-H

C (aromaitic) 1215 C-H

C (aromatic) 112.0 C-H

_CH= 132.5

=CH: 117.5

-OCH2- 69.0

-CH20H 61.5

Infrared (IR) Spectroscopy (Predicted)
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Frequency (cm™?) Intensity Assignment

3400-3300 Strong, Broad O-H stretch (alcohol)

3100.3000 Medium =C-H stretch (alkene and
aromatic)

2950-2850 Medium C-H stretch (aliphatic)

1645 Medium C=C stretch (alkene)

1600, 1490 Medium-Strong C=C stretch (aromatic)

1240 Strong C-O-C stretch (aryl ether)

1040 Strong C-O stretch (primary alcohol)

Mass Spectrometry (M) @@

lonization Mode m/z Assignment
ESI+ 165.0910 [M+H]*
ESl+ 187.0729 [M+NaJ*
ESI+ 203.0469 [M+K]*

ESI- 163.0764 [M-H]-

Note: The presented MS data is predicted.

Experimental Protocols

Detailed methodologies for the synthesis and spectroscopic characterization of [2-
(Allyloxy)phenyllmethanol are provided below.

Synthesis of [2-(Allyloxy)phenyl]methanol

A common and effective method for the synthesis of [2-(Allyloxy)phenyl]methanol is the
Williamson ether synthesis, starting from 2-hydroxybenzyl alcohol and an allyl halide.

Materials:
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2-Hydroxybenzyl alcohol (Salicyl alcohol)

Allyl bromide

Potassium carbonate (K2COs)

Acetone (anhydrous)

Diethyl ether

Saturated aqueous ammonium chloride (NH4Cl)
Brine

Anhydrous magnesium sulfate (MgSQOa)
Procedure:

To a solution of 2-hydroxybenzyl alcohol (1.0 eq.) in anhydrous acetone, add potassium
carbonate (1.5 eq.).

Stir the suspension at room temperature for 30 minutes.
Add allyl bromide (1.1 eq.) dropwise to the reaction mixture.

Heat the mixture to reflux and stir for 12-16 hours, monitoring the reaction progress by thin-
layer chromatography (TLC).

After completion, cool the mixture to room temperature and filter off the inorganic salts.
Concentrate the filtrate under reduced pressure.

Dissolve the residue in diethyl ether and wash with saturated aqueous NH4Cl solution,
followed by brine.

Dry the organic layer over anhydrous MgSOa, filter, and concentrate under reduced
pressure.
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 Purify the crude product by column chromatography on silica gel using a hexane/ethyl
acetate gradient to yield pure [2-(Allyloxy)phenyllmethanol.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

1H and 3C NMR spectra are recorded on a 400 MHz or 500 MHz NMR spectrometer. The
sample is dissolved in deuterated chloroform (CDCIls), and tetramethylsilane (TMS) is used as
an internal standard (6 = 0.00 ppm). Chemical shifts are reported in parts per million (ppm),
and coupling constants (J) are in Hertz (Hz).

Infrared (IR) Spectroscopy:

IR spectra are recorded on a Fourier-transform infrared (FTIR) spectrometer. A thin film of the
neat compound is placed on a salt plate (e.g., NaCl or KBr) for analysis. The spectrum is
typically recorded in the range of 4000-400 cm~1.

Mass Spectrometry (MS):

Mass spectra are obtained using an electrospray ionization (ESI) source coupled to a time-of-
flight (TOF) or quadrupole mass analyzer. The sample is dissolved in a suitable solvent, such
as methanol or acetonitrile, and introduced into the mass spectrometer via direct infusion or
after separation by liquid chromatography.

Visualizations

The following diagrams illustrate the synthesis pathway and a general workflow for the
spectroscopic analysis of [2-(Allyloxy)phenyl]methanol.

[Z-Hydroxybenzyl AIcohoD

Allyl Bromide

K2COs, Acetone, Reflux [2-(Allyloxy)phenyl]methanol
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Click to download full resolution via product page

Caption: Synthesis of [2-(Allyloxy)phenyllmethanol via Williamson ether synthesis.
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Caption: General workflow for the synthesis and spectroscopic characterization.

¢ To cite this document: BenchChem. [Spectroscopic and Structural Elucidation of [2-
(Allyloxy)phenyllmethanol: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1279152/docs#spectroscopic-and-structural-
elucidation-of-2-allyloxy-phenyl-methanol-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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